1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione

• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione
• InChI: InChI=1S/C15H15N3O4/c1-17-11-7-4-8-12(19)13(11)14(16-15(17)20)9-5-2-3-6-10(9)18(21)22/h2-3,5-6,14H,4,7-8H2,1H3,(H,16,20)
• InChI Key: RMXWBTFGOFPWHN-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(NC1=O)C3=CC=CC=C3[N+](=O)[O-])C(=O)CCC2
• solubility: 45.2 [ug/mL]

Description

1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione is a chemical compound that belongs to the quinazoline family of compounds. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione involves the inhibition of various cellular pathways. Studies have shown that this compound can inhibit the activity of cyclin-dependent kinases, which are essential for cell cycle progression. Additionally, this compound can also inhibit the activity of various inflammatory mediators, such as COX-2 and NF-κB.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione have been extensively studied. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound can also inhibit the production of various inflammatory mediators, such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione in lab experiments include its potent anti-cancer and anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione. One potential direction is the development of more potent and selective analogs of this compound. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, the potential use of this compound in combination with other anti-cancer and anti-inflammatory agents should also be explored.

Synthesis Methods

The synthesis of 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione can be achieved through a multistep process. The initial step involves the reaction of 2-nitrobenzaldehyde with methylamine to form 2-nitro-N-methylbenzylamine. This intermediate is then reacted with ethyl acetoacetate to form 1-methyl-4-(2-nitrophenyl)-3,4-dihydro-2-quinazolinone. The final step involves the oxidation of this intermediate to form 1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione.

Scientific Research Applications

1-methyl-4-(2-nitrophenyl)-4,6,7,8-tetrahydro-3H-quinazoline-2,5-dione has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its anti-cancer properties. Studies have shown that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent.